Cas no 2228283-38-1 (3-(2-amino-1-fluoroethyl)-N-ethylbenzamide)

• Product Name: 3-(2-amino-1-fluoroethyl)-N-ethylbenzamide
• CAS No: 2228283-38-1
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• CID: 6406457
• PubChem ID: 165976302
• Update Time: 2025-10-21

3-(2-amino-1-fluoroethyl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1-fluoroethyl)-N-ethylbenzamide
• EN300-1746572
• 2228283-38-1

• Inchi： 1S/C11H15FN2O/c1-2-14-11(15)9-5-3-4-8(6-9)10(12)7-13/h3-6,10H,2,7,13H2,1H3,(H,14,15)
• InChI Key： UEWXOBFCJUIXEH-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC=C(C(NCC)=O)C=1

Computed Properties

• Exact Mass: 210.11684127g/mol
• Monoisotopic Mass: 210.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(2-amino-1-fluoroethyl)-N-ethylbenzamide

3-(2-amino-1-fluoroethyl)-N-ethylbenzamide Professional Introduction

The compound with CAS No. 2228283-38-1, commonly referred to as 3-(2-amino-1-fluoroethyl)-N-ethylbenzamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, which have been explored in recent studies. In this article, we will delve into the details of its structure, synthesis, applications, and the latest research findings.

The chemical structure of 3-(2-amino-1-fluoroethyl)-N-ethylbenzamide is characterized by a benzamide backbone with a substituted ethyl group. The presence of a fluorine atom and an amino group introduces unique electronic properties, making this compound highly versatile. Recent research has highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the pharmaceutical industry. The benzamide moiety is known for its ability to interact with various biological targets, making it a valuable component in drug design.

The synthesis of 3-(2-amino-1-fluoroethyl)-N-ethylbenzamide involves a multi-step process that requires precise control over reaction conditions. The starting material is typically an aromatic amine, which undergoes nucleophilic substitution to introduce the fluorine atom. Subsequent steps involve the introduction of the amino and ethyl groups, ensuring the formation of the desired product. Researchers have optimized these steps to achieve high yields and purity, which are critical for its application in advanced studies.

One of the most exciting developments involving 3-(2-amino-1-fluoroethyl)-N-ethylbenzamide is its role in pharmacological research. Studies have shown that this compound exhibits potent inhibitory activity against certain enzymes, making it a promising candidate for drug development. For instance, recent experiments have demonstrated its ability to modulate enzyme activity in vitro, suggesting potential applications in treating conditions such as inflammation and neurodegenerative diseases.

In addition to its pharmacological applications, 3-(2-amino-1-fluoroethyl)-N-ethylbenzamide has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers, which could be utilized in the development of advanced sensors and thin-film transistors.

The latest research on 3-(2-amino-1-fluoroethyl)-N-ethylbenzamide has also focused on its environmental impact and biodegradability. As industries increasingly prioritize sustainability, understanding the ecological footprint of such compounds is crucial. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its environmental persistence. This finding is significant for industries seeking eco-friendly alternatives without compromising performance.

In conclusion, 3-(2-amino-1-fluoroethyl)-N-ethylbenzamide (CAS No. 2228283-38-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors. As research continues to uncover new potentials for this compound, it is likely to play an even more prominent role in both academic and industrial settings.